Cas no 2138396-93-5 (1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138396-93-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5825188
• PubChem ID: 165480471
• Update Time: 2025-10-21

1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine
• 1-[(3-methoxyoxolan-3-yl)methyl]-3-methyl-1H-pyrazol-4-amine
• 2138396-93-5
• EN300-1112366

• Inchi： 1S/C10H17N3O2/c1-8-9(11)5-13(12-8)6-10(14-2)3-4-15-7-10/h5H,3-4,6-7,11H2,1-2H3
• InChI Key： UIDYFYOJAQCGLI-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=C(C(C)=N2)N)(C1)OC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138396-93-5): Properties, Applications, and Research Insights

The compound 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138396-93-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic amine derivative, characterized by its pyrazole core and methoxyoxolane side chain, represents a promising scaffold for drug discovery and material science innovations. Researchers are particularly interested in its hydrogen bonding capacity and steric properties, which make it valuable for designing novel bioactive molecules.

In the context of current scientific trends, 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine aligns with several hot topics in medicinal chemistry, including fragment-based drug design and targeted protein degradation. The compound's amine functionality allows for diverse derivatization possibilities, addressing the growing demand for versatile building blocks in combinatorial chemistry. Recent patent analyses reveal that similar structures are being explored for their potential in kinase inhibition and GPCR modulation, making this compound particularly relevant to researchers investigating next-generation therapeutics.

The physicochemical properties of CAS No. 2138396-93-5 have been the subject of computational studies, with particular focus on its logP values and aqueous solubility profiles. These characteristics are crucial for researchers developing bioavailable compounds and formulation scientists working on drug delivery systems. The methoxyoxolane moiety contributes to the molecule's lipophilicity balance, a key consideration in modern lead optimization strategies. Analytical techniques such as NMR spectroscopy and mass spectrometry have confirmed the compound's structural integrity and purity, essential information for laboratories requiring high-quality reference standards.

From a synthetic chemistry perspective, 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine offers interesting challenges and opportunities. The regioselective functionalization of the pyrazole ring and the stereochemical considerations of the oxolane group present intriguing problems for asymmetric synthesis enthusiasts. Recent publications have highlighted innovative routes to similar structures using transition metal catalysis and organocatalytic methods, reflecting the compound's relevance in contemporary green chemistry initiatives.

The commercial availability of CAS No. 2138396-93-5 through specialty chemical suppliers has facilitated its adoption in various research programs. Quality control specifications typically emphasize HPLC purity thresholds and residual solvent limits, meeting the stringent requirements of pharmaceutical development teams. Stability studies indicate that proper storage conditions (typically controlled ambient temperature in argon atmosphere) can maintain the compound's integrity over extended periods, an important consideration for inventory management in research laboratories.

Looking toward future applications, the 1-(3-methoxyoxolan-3-yl)methyl-3-methyl-1H-pyrazol-4-amine scaffold shows promise in emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. Its structural features could potentially serve as linker components in these innovative therapeutic modalities. Additionally, the compound's electronic properties make it interesting for materials science applications, particularly in the development of organic semiconductors and photoresponsive materials.

For researchers considering CAS No. 2138396-93-5 for their projects, thorough literature review is recommended, with particular attention to recent publications in medicinal chemistry journals and organic synthesis reports. The compound's structure-activity relationships continue to be explored, with new insights regularly appearing in scientific literature. As with all research chemicals, proper safety protocols should be followed during handling, and all experiments should be conducted in compliance with institutional ethical guidelines and regulatory standards.